Cas no 944799-22-8 (3,6-Difluoropyridin-2-amine)

3,6-Difluoropyridin-2-amine structure

Product Name:3,6-Difluoropyridin-2-amine

CAS No:944799-22-8

MF:C₅H₄F₂N₂

MW:130.095467567444

MDL:MFCD13175493

CID:1095307

PubChem ID:53417184

Update Time:2024-10-25

3,6-Difluoropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 3,6-difluoro-2-Pyridinamine
- 3,6-difluoropyridin-2-amine
- 2-AMINO-3,6-DIFLUOROPYRIDINE
- 2-Pyridinamine, 3,6-difluoro-
- AMPD00232
- HMRIDZSIODFQSH-UHFFFAOYSA-N
- NE55027
- SB21231
- AM85984
- AK150601
- 3,6-Difluoro-2-pyridinamine (ACI)
- SCHEMBL1255152
- BCP32328
- MFCD13175493
- 944799-22-8
- DB-183024
- DS-9273
- SY117303
- EN300-180491
- AKOS006347954
- DTXSID00697237
- CS-0156785
- 3,6-Difluoropyridin-2-amine
- MDL： MFCD13175493
- Inchi： 1S/C5H4F2N2/c6-3-1-2-4(7)9-5(3)8/h1-2H,(H2,8,9)
- InChI Key： HMRIDZSIODFQSH-UHFFFAOYSA-N
- SMILES： FC1C=CC(F)=C(N)N=1

Computed Properties

Exact Mass: 130.03425446g/mol
Monoisotopic Mass: 130.03425446g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 99
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9
XLogP3: 1

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: NA
Boiling Point: 190.0±35.0 °C at 760 mmHg
Flash Point: 68.7±25.9 °C
Vapor Pressure: 0.6±0.4 mmHg at 25°C

3,6-Difluoropyridin-2-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3,6-Difluoropyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029000094-250mg	2-Amino-3,6-difluoropyridine	944799-22-8	95%	250mg	$218.94	2023-08-31
Alichem	A029000094-1g	2-Amino-3,6-difluoropyridine	944799-22-8	95%	1g	$548.69	2023-08-31
Alichem	A029000094-5g	2-Amino-3,6-difluoropyridine	944799-22-8	95%	5g	$2335.32	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZG813-50mg	3,6-Difluoropyridin-2-amine	944799-22-8	95+%	50mg	443.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZG813-200mg	3,6-Difluoropyridin-2-amine	944799-22-8	95+%	200mg	1115.0CNY	2021-07-12
Chemenu	CM172324-1g	3,6-difluoropyridin-2-amine	944799-22-8	95%	1g	$380	2021-08-05
Chemenu	CM172324-5g	3,6-difluoropyridin-2-amine	944799-22-8	95%	5g	$1616	2021-08-05
Apollo Scientific	PC201381-100mg	3,6-Difluoropyridin-2-amine	944799-22-8	95+%	100mg	£97.00	2023-08-31
Apollo Scientific	PC201381-250mg	3,6-Difluoropyridin-2-amine	944799-22-8	95+%	250mg	£153.00	2023-08-31
Apollo Scientific	PC201381-1g	3,6-Difluoropyridin-2-amine	944799-22-8	95+%	1g	£383.00	2023-08-31

3,6-Difluoropyridin-2-amine Production Method

Production Method 1

3512-18-3

944799-22-8

Reaction Conditions

1.1 Reagents: Ammonia Solvents: 1,4-Dioxane ; 12 h, 100 °C

Reference

: Preparation of quinazoline derivatives and combination therapies with small molecule IRE1 inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

3512-18-3

944799-22-8

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane ; 12 h, 100 °C

Reference

: Preparation of aminocyclohexylaminoquinazolinylpyrimidinylbenzenesulonamide derivatives for use as IRE1 small molecule inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

3512-18-3

944799-22-8

Reaction Conditions

1.1 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; 12 h, 100 °C

Reference

: Preparation of substituted quinazolinamines as IRE1 small mol. inhibitors for treating fibrosis

, World Intellectual Property Organization, , ,

Production Method 4

3512-18-3

944799-22-8

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: Water ; 3 h, 100 °C

Reference

: Preparation of imidazo[1,2-a]pyridine compounds useful in the treatment of HIV infection and other chemokine receptor-mediated diseases

, World Intellectual Property Organization, , ,

Production Method 5

3512-18-3

944799-22-8

Reaction Conditions

1.1 Reagents: Ammonia Solvents: 1,4-Dioxane , Water ; rt; 16 h, 100 °C
1.2 Solvents: Water ; cooled

Reference

: Fused morpholinopyrimidines as beta-amyloid inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 6

189281-75-2

944799-22-8

Reaction Conditions

1.1 Reagents: Triethylamine , Hydrogen Catalysts: Palladium Solvents: Methanol ; 10 h, rt

Reference

: Preparation of N-(alkoxypyridinyl) indolsulfonamide compounds useful as GPR17 modulators

, World Intellectual Property Organization, , ,

Production Method 7

189281-75-2

944799-22-8

Reaction Conditions

1.1 Reagents: Triethylamine , Hydrogen Catalysts: Palladium Solvents: Methanol ; 10 h, rt

Reference

: Preparation of N-(alkoxypyridinyl) indolsulfonamides useful as GPR17 modulators

, European Patent Organization, , ,

Production Method 8

189281-75-2

944799-22-8

Reaction Conditions

1.1 Reagents: Triethylamine , Hydrogen Catalysts: Palladium Solvents: Methanol ; 10 h, rt

Reference

: Preparation of indole-, azaindole-, benzothiophene- and benzofuran-3-sulfonamides as GPR17 modulators for the treatment of CNS diseases

, World Intellectual Property Organization, , ,